Cas no 1806259-15-3 (Methyl 2-(chloromethyl)-6-iodo-5-(trifluoromethoxy)pyridine-3-acetate)

• Product Name: Methyl 2-(chloromethyl)-6-iodo-5-(trifluoromethoxy)pyridine-3-acetate
• CAS No: 1806259-15-3
• MF: C₁₀H₈ClF₃INO₃
• MW: 409.528104782104
• CID: 4838960
• Update Time: 2025-05-22

Methyl 2-(chloromethyl)-6-iodo-5-(trifluoromethoxy)pyridine-3-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-(chloromethyl)-6-iodo-5-(trifluoromethoxy)pyridine-3-acetate

• Inchi： 1S/C10H8ClF3INO3/c1-18-8(17)3-5-2-7(19-10(12,13)14)9(15)16-6(5)4-11/h2H,3-4H2,1H3
• InChI Key： KBLVVBICEQMYEC-UHFFFAOYSA-N
• SMILES： IC1=C(C=C(C(CCl)=N1)CC(=O)OC)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 319
• XLogP3: 2.9
• Topological Polar Surface Area: 48.4

Additional information on Methyl 2-(chloromethyl)-6-iodo-5-(trifluoromethoxy)pyridine-3-acetate

Methyl 2-(chloromethyl)-6-iodo-5-(trifluoromethoxy)pyridine-3-acetate: A Comprehensive Overview

The compound with CAS No. 1806259-15-3, known as Methyl 2-(chloromethyl)-6-iodo-5-(trifluoromethoxy)pyridine-3-acetate, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its complex structure, which includes a pyridine ring substituted with multiple functional groups, including a chloromethyl group, an iodo group, and a trifluoromethoxy group. The presence of these substituents makes this compound a valuable tool in the synthesis of bioactive molecules and drug candidates.

Recent studies have highlighted the potential of Methyl 2-(chloromethyl)-6-iodo-5-(trifluoromethoxy)pyridine-3-acetate in the development of novel therapeutic agents. The trifluoromethoxy group, in particular, is known to enhance the stability and bioavailability of compounds, making this molecule an attractive candidate for drug design. Additionally, the chloromethyl group introduces reactivity that can be exploited in various synthetic transformations, enabling the creation of diverse derivatives with potential biological activities.

One of the most promising applications of this compound lies in its ability to serve as a precursor for the synthesis of iodinated pyridine derivatives. Iodination is a critical step in many medicinal chemistry programs, as iodinated compounds often exhibit unique pharmacokinetic properties. The trifluoromethoxy-substituted pyridine framework provides a robust platform for further functionalization, allowing researchers to explore a wide range of biological targets, including kinase inhibitors and GPCR modulators.

Moreover, the methyl acetate moiety in this compound plays a crucial role in its solubility and stability. This feature is particularly advantageous in pharmaceutical applications, where compounds must maintain stability under physiological conditions. Recent advancements in green chemistry have also led to the development of more sustainable methods for synthesizing such compounds, reducing their environmental footprint while maintaining high yields and purity.

The synthesis of Methyl 2-(chloromethyl)-6-iodo-5-(trifluoromethoxy)pyridine-3-acetate involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the introduction of the trifluoromethoxy group via electrophilic substitution and the subsequent installation of the chloromethyl and iodo groups through carefully controlled reactions. The optimization of these steps has been a focus of recent research, with studies demonstrating improved reaction efficiencies and selectivities.

In terms of biological activity, this compound has shown potential as an antimicrobial agent in preliminary assays. The combination of electron-withdrawing groups on the pyridine ring enhances its ability to disrupt bacterial cell membranes, making it a promising candidate for antibiotic development. Furthermore, its structural versatility allows for easy modification to target specific pathogens or resistance mechanisms.

Another area where this compound has shown promise is in cancer research. The trifluoromethoxy group contributes to lipophilicity, which is often desirable in anticancer agents due to their need to penetrate cellular membranes effectively. Early studies suggest that derivatives of this compound may inhibit key enzymes involved in tumor progression, such as tyrosine kinases and histone deacetylases.

Looking ahead, researchers are exploring the use of Methyl 2-(chloromethyl)-6-iodo-5-(trifluoromethoxy)pyridine-3-acetate as a building block for creating libraries of structurally diverse compounds. These libraries will be screened against various disease targets to identify leads for drug development. Additionally, advancements in computational chemistry are enabling more accurate predictions of this compound's interactions with biological systems, accelerating its progression from laboratory to clinical trials.

In conclusion, Methyl 2-(chloromethyl)-6-iodo-5-(trifluoromethoxy)pyridine-3-acetate represents a significant advancement in organic synthesis and drug discovery. Its unique structure and versatile functional groups make it an invaluable tool for researchers across multiple disciplines. As ongoing studies continue to uncover its full potential, this compound is poised to play a pivotal role in the development of novel therapeutic agents that address unmet medical needs.